Cas no 13311-39-2 (b-Alanine,N,N'-1,2-ethanediylbis[N-(2-carboxyethyl)-)

b-Alanine,N,N'-1,2-ethanediylbis[N-(2-carboxyethyl)- Properties

Names and Identifiers

• 3-[2-[bis(2-carboxyethyl)amino]ethyl-(2-carboxyethyl)amino]propanoic acid
• 3,3'
• 3,3',3'',3'''-(ethane-1,2-diyldinitrilo)tetrapropanoic acid(non-preferred name)
• 3,3',3'',3'''-Aethandiyldiimino-tetra-propionsaeure
• 46083_FLUKA
• AC1L2ZD5
• AR-1E8275
• CTK8G8267
• deuterated ethylenediaminetetra-3-propionic acid
• ethylene diamine-N,N,N',N'-tetrapropionic acid
• ethylenediamine-tetra-3-propionic acid
• ETHYLENEDIAMINETETRAPROPIONIC ACID
• 3,3',3'',3'''-(ETHYLENEDINITRILO)TETRAPROPIONIC ACID
• 13311-39-2
• DTXSID00276021
• AKOS015892848
• J-006313
• 3,3',3″,3″'-(Ethylenedinitrilo)tetrapropionic acid
• SCHEMBL123830
• 3,3',3'',3'''-(Ethane-1,2-diylbis(azanetriyl))tetrapropanoic acid
• ethylenediamine-n,n,n',n'-tetrapropionic acid
• Ethylenediaminetetrapropionic acid
• 3,3',3'',3'''-(Ethylenedinitrilo)tetrapropionic acid
• +Expand

• InChIKey： KWYJDIUEHHCHCZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H24N2O8/c17-11(18)1-5-15(6-2-12(19)20)9-10-16(7-3-13(21)22)8-4-14(23)24/h1-10H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24)
• SMILES： OC(CCN(CCN(CCC(=O)O)CCC(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 348.15332
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 15
• Monoisotopic Mass: 348.15326573g/mol
• Heavy Atom Count: 24
• Complexity: 365
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 155.68
• Melting Point: 178-181 °C (dec.)